Cas no 1539084-87-1 (6-(3-methylbutan-2-yl)oxyhexane-1-sulfonyl chloride)

• Product Name: 6-(3-methylbutan-2-yl)oxyhexane-1-sulfonyl chloride
• CAS No: 1539084-87-1
• MF: C₁₁H₂₃ClO₃S
• MW: 270.816521883011
• CID: 5989833
• PubChem ID: 80394201
• Update Time: 2025-06-12

6-(3-methylbutan-2-yl)oxyhexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(3-methylbutan-2-yl)oxyhexane-1-sulfonyl chloride
• 1539084-87-1
• AKOS018957302
• 6-[(3-methylbutan-2-yl)oxy]hexane-1-sulfonyl chloride
• EN300-1144322

• Inchi： 1S/C11H23ClO3S/c1-10(2)11(3)15-8-6-4-5-7-9-16(12,13)14/h10-11H,4-9H2,1-3H3
• InChI Key： LJWVNXZBYQHWRT-UHFFFAOYSA-N
• SMILES： ClS(CCCCCCOC(C)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 270.1056435g/mol
• Monoisotopic Mass: 270.1056435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 6-(3-methylbutan-2-yl)oxyhexane-1-sulfonyl chloride

Recent Advances in the Application of 6-(3-methylbutan-2-yl)oxyhexane-1-sulfonyl chloride (CAS: 1539084-87-1) in Chemical Biology and Pharmaceutical Research

The compound 6-(3-methylbutan-2-yl)oxyhexane-1-sulfonyl chloride (CAS: 1539084-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is increasingly recognized for its versatile applications in organic synthesis, medicinal chemistry, and drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of sulfonamide-based therapeutics.

One of the most notable applications of 6-(3-methylbutan-2-yl)oxyhexane-1-sulfonyl chloride is its use in the synthesis of sulfonamide compounds, which are widely employed in pharmaceuticals due to their antimicrobial, anti-inflammatory, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the development of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms, which are implicated in various diseases, including glaucoma and cancer. The study reported that the unique structural features of this sulfonyl chloride derivative allowed for enhanced selectivity and potency in inhibitor design.

In addition to its role in medicinal chemistry, 6-(3-methylbutan-2-yl)oxyhexane-1-sulfonyl chloride has also been explored in chemical biology for protein labeling and modification. A recent publication in Angewandte Chemie International Edition detailed its use as a reactive handle for site-specific protein sulfonylation, enabling researchers to study protein function and interactions with high precision. This approach has opened new avenues for understanding post-translational modifications and their implications in disease mechanisms.

Furthermore, advancements in synthetic methodologies have improved the accessibility and scalability of 6-(3-methylbutan-2-yl)oxyhexane-1-sulfonyl chloride. A 2024 report in Organic Process Research & Development outlined a novel, cost-effective synthesis route that minimizes hazardous byproducts and enhances yield. This development is particularly significant for industrial-scale production, ensuring a reliable supply for ongoing and future research endeavors.

Despite these promising developments, challenges remain in optimizing the stability and reactivity of 6-(3-methylbutan-2-yl)oxyhexane-1-sulfonyl chloride under various conditions. Ongoing research aims to address these limitations through the design of stabilizing additives and modified reaction protocols. Collaborative efforts between academia and industry are expected to further expand the utility of this compound in drug discovery and chemical biology.

In conclusion, 6-(3-methylbutan-2-yl)oxyhexane-1-sulfonyl chloride (CAS: 1539084-87-1) represents a valuable tool in modern chemical and pharmaceutical research. Its diverse applications, from drug development to protein engineering, underscore its importance in advancing scientific knowledge and therapeutic innovation. Future studies will likely uncover additional roles for this compound, solidifying its position as a cornerstone in the field.